Cas no 1185299-84-6 (3-Azepan-2-ylmethyl-benzobthiophene-2-carboxylic Acid Amide Hydrochloride)

• Product Name: 3-Azepan-2-ylmethyl-benzobthiophene-2-carboxylic Acid Amide Hydrochloride
• CAS No: 1185299-84-6
• MF: C₁₆H₂₁ClN₂OS
• MW: 324.868741750717
• CID: 4684054
• Update Time: 2025-05-26

3-Azepan-2-ylmethyl-benzobthiophene-2-carboxylic Acid Amide Hydrochloride Chemical and Physical Properties

Names and Identifiers

• 3-Azepan-2-ylmethyl-benzo[b]thiophene-2-carboxylic acid amide hydrochloride
• 3-(azepan-2-ylmethyl)-1-benzothiophene-2-carboxamide hydrochloride
• 3-Azepan-2-ylmethyl-benzobthiophene-2-carboxylic Acid Amide Hydrochloride

• Inchi： 1S/C16H20N2OS.ClH/c17-16(19)15-13(10-11-6-2-1-5-9-18-11)12-7-3-4-8-14(12)20-15;/h3-4,7-8,11,18H,1-2,5-6,9-10H2,(H2,17,19);1H
• InChI Key： JURDRQQQAUZQNG-UHFFFAOYSA-N
• SMILES： Cl.S1C2C=CC=CC=2C(=C1C(N)=O)CC1CCCCCN1

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 349
• Topological Polar Surface Area: 83.4

3-Azepan-2-ylmethyl-benzobthiophene-2-carboxylic Acid Amide Hydrochloride Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 3-Azepan-2-ylmethyl-benzobthiophene-2-carboxylic Acid Amide Hydrochloride

3-Azepan-2-ylmethyl-benzobthiophene-2-carboxylic Acid Amide Hydrochloride (CAS No. 1185299-84-6): An Overview

3-Azepan-2-ylmethyl-benzobthiophene-2-carboxylic Acid Amide Hydrochloride (CAS No. 1185299-84-6) is a complex organic compound that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound, characterized by its unique structural features, has been the subject of numerous studies aimed at elucidating its biological activities and pharmacological properties.

The chemical structure of 3-Azepan-2-ylmethyl-benzobthiophene-2-carboxylic Acid Amide Hydrochloride consists of a benzobthiophene core linked to an azepane ring through a methyl group, with an amide functionality attached to the benzobthiophene moiety. The presence of these functional groups imparts specific chemical and biological properties to the molecule, making it a valuable candidate for drug development.

Recent research has highlighted the potential of 3-Azepan-2-ylmethyl-benzobthiophene-2-carboxylic Acid Amide Hydrochloride in various therapeutic areas. One of the most promising applications is in the treatment of neurological disorders. Studies have shown that this compound exhibits potent neuroprotective effects, which could be beneficial in conditions such as Alzheimer's disease and Parkinson's disease. The mechanism of action is believed to involve the modulation of key signaling pathways involved in neuronal survival and function.

In addition to its neuroprotective properties, 3-Azepan-2-ylmethyl-benzobthiophene-2-carboxylic Acid Amide Hydrochloride has also been investigated for its anti-inflammatory and analgesic activities. Preclinical studies have demonstrated that this compound can effectively reduce inflammation and pain in animal models, suggesting its potential as a novel therapeutic agent for inflammatory diseases such as rheumatoid arthritis and osteoarthritis.

The pharmacokinetic profile of 3-Azepan-2-ylmethyl-benzobthiophene-2-carboxylic Acid Amide Hydrochloride has been extensively studied to optimize its therapeutic use. Research has shown that this compound exhibits good oral bioavailability and a favorable distribution profile, allowing it to reach target tissues effectively. Furthermore, its metabolic stability and low toxicity make it a promising candidate for further clinical development.

Clinical trials are currently underway to evaluate the safety and efficacy of 3-Azepan-2-ylmethyl-benzobthiophene-2-carboxylic Acid Amide Hydrochloride in human subjects. Preliminary results from phase I trials have indicated that the compound is well-tolerated at various dose levels, with no significant adverse effects reported. These findings provide a strong foundation for advancing the compound into later stages of clinical testing.

The synthesis of 3-Azepan-2-ylmethyl-benzobthiophene-2-carboxylic Acid Amide Hydrochloride involves a multi-step process that requires precise control over reaction conditions to ensure high yields and purity. Key steps in the synthesis include the formation of the benzobthiophene core, the introduction of the azepane ring, and the attachment of the amide functionality. Advances in synthetic chemistry have enabled researchers to develop efficient and scalable methods for producing this compound, facilitating its use in both research and pharmaceutical applications.

In conclusion, 3-Azepan-2-ylmethyl-benzobthiophene-2-carboxylic Acid Amide Hydrochloride (CAS No. 1185299-84-6) represents a promising molecule with diverse therapeutic potential. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further investigation and development as a novel therapeutic agent. Ongoing research and clinical trials will continue to shed light on its full range of applications and contribute to advancements in medicinal chemistry.